tert-Butyl 4-(3-iodo-1H-indazol-6-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3-iodo-2H-indazol-6-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C16H21IN4O2/c1-16(2,3)23-15(22)21-8-6-20(7-9-21)11-4-5-12-13(10-11)18-19-14(12)17/h4-5,10H,6-9H2,1-3H3,(H,18,19)
• InChI Key: PPEIKYPYQKCFHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC3=NNC(=C3C=C2)I
• Molecular Formula: C16H21IN4O2
• DSSTOX Substance ID: DTXSID60658021
• Molecular Weight: 428.27 g/mol
• CAS No.: 744219-44-1

Description

Molecular Structure Analysis

TIPPC is a complex organic compound with the molecular formula C16H21IN4O2. The structure includes a piperazine ring attached to a tert-butyl carboxylate group and an indazole ring, which is further substituted with an iodine atom.

Physical and Chemical Properties Analysis

TIPPC is a chemical compound with the molecular formula C16H21IN4O2. Its molecular weight is 428.27 g/mol. Further physical and chemical properties are not specified in the retrieved sources.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of related piperazine derivatives often involves condensation reactions, with characterization by techniques such as LCMS, NMR, IR, and X-ray diffraction. These compounds, including esters and hydrazides of N-Boc piperazine, have been studied for their crystal structures and evaluated for biological activities, showcasing their potential as intermediates in pharmaceutical synthesis (Sanjeevarayappa et al., 2015).

Biological Evaluation

• Some tert-butyl piperazine derivatives have been screened for in vitro antibacterial and anthelmintic activities, displaying moderate efficacy. This highlights their potential for further development into biologically active agents (Kulkarni et al., 2016).

Structural Studies

• Detailed crystal structure analysis of tert-butyl piperazine derivatives reveals the molecular arrangement and intermolecular interactions, contributing to a deeper understanding of their properties and potential applications in material science and drug design (Gumireddy et al., 2021).

Intermediate for Biologically Active Compounds

• Piperazine derivatives serve as key intermediates in synthesizing various biologically active compounds. Their structural flexibility and reactivity make them valuable in creating complex molecules with potential pharmaceutical applications (Kong et al., 2016).

Anticorrosive Properties

• Investigations into the anticorrosive behavior of novel tert-butyl piperazine derivatives for carbon steel in corrosive media suggest their utility in protecting metal surfaces, indicating applications beyond pharmaceuticals into materials science (Praveen et al., 2021).